4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide

• Molecular Formula: C16H25IN2O3S
• Molecular Weight: 452.4 g/mol
• IUPAC Name: 4-iodo-3-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C16H25IN2O3S/c1-15(2)9-11(10-16(3,4)19-15)18-23(20,21)12-6-7-13(17)14(8-12)22-5/h6-8,11,18-19H,9-10H2,1-5H3
• InChI Key: FGDBXRQXRIJLNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NS(=O)(=O)C2=CC(=C(C=C2)I)OC)C

Description

4-Iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide is a benzenesulfonamide derivative featuring a 2,2,6,6-tetramethylpiperidinyl group at the sulfonamide nitrogen. The compound’s structure includes a methoxy group at position 3 and an iodine substituent at position 4 on the benzene ring.

Key structural attributes:

• Hindered amine group: The 2,2,6,6-tetramethylpiperidinyl moiety is a hallmark of nitroxide-mediated polymerization (NMRP) regulators and light stabilizers .
• Substituent effects: The iodine atom at position 4 enhances electrophilicity and may influence binding interactions, while the methoxy group at position 3 modulates electronic and steric properties.

Preparation Methods

The synthesis of 4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide typically involves multiple stepsThe reaction conditions often require the use of specific reagents and catalysts to achieve the desired product with high yield and purity .

Chemical Reactions Analysis

4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide undergoes various types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as perbenzoic acid, leading to the formation of nitroxyl radicals.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the iodine atom can be replaced by other substituents under appropriate conditions.

Reduction: Reduction reactions can convert certain functional groups within the molecule to their corresponding reduced forms.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules through various coupling reactions.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Medicine: Its potential therapeutic properties are being explored for the treatment of various diseases.

Industry: The compound’s stability and reactivity make it suitable for use in industrial processes, including the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide involves its interaction with specific molecular targets. The compound can form covalent bonds with target molecules, leading to changes in their structure and function. This interaction can activate or inhibit various biochemical pathways, depending on the nature of the target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzene Ring

(a) 4-Methoxy Analogues

• 4-Methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide ():
  • Lacks the iodine atom but retains the methoxy group.
  • Used in polymer stabilization and as a synthetic intermediate .
  • Reduced steric bulk compared to the iodo derivative may enhance solubility but lower thermal stability.

(b) Halogen-Substituted Derivatives

• 2-Ethoxy-4-methyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide (): Ethoxy and methyl substituents alter electronic distribution.

Piperidinyl Modifications

(a) Functionalized Piperidinyl Esters

• Bis(2,2,6,6-tetramethyl-4-piperidinyl) sebacate ():
  • A diester derivative used as a light stabilizer in plastics.
  • Lacks the sulfonamide group but shares the hindered amine structure, enabling radical scavenging .

(b) Polymer-Bound Piperidinyl Systems

• Copolymers with 2,2,6,6-tetramethylpiperidin-4-yl acrylate ():
  • Integrated into polymer backbones for UV resistance.
  • The sulfonamide group in the target compound may offer additional hydrogen-bonding interactions absent in these systems .

Functional Role in Polymer Chemistry

(a) Nitroxide-Mediated Polymerization (NMRP)

• TEMPO (2,2,6,6-Tetramethylpiperidin-1-oxyl) ():
  • A classic NMRP regulator.
  • The iodine and methoxy substituents in the target compound may enhance its ability to stabilize radicals or modify polymerization kinetics compared to unsubstituted TEMPO .

(b) Macromolecular Initiators

• Br-TEMPO (2-Bromo-propionic acid 1-oxy-2,2,6,6-tetramethyl-piperidin-4-yl ester) ():
  • Contains a bromine atom for atom-transfer radical polymerization (ATRP).
  • The iodine in the target compound could similarly enable halogen-specific reactivity but with distinct electronic effects .

Comparative Data Table

Compound Name	Substituents (Benzene)	Piperidinyl Modifications	Key Applications	References
4-Iodo-3-methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide	I (C4), OMe (C3)	None	Polymer stabilization, NMRP
4-Methyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide	Me (C4)	None	Polymer additives, intermediates
Bis(2,2,6,6-tetramethyl-4-piperidinyl) sebacate	N/A	Diester	UV light stabilization
Br-TEMPO	Br (ester)	Brominated ester	ATRP initiator